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Compound of Interest

Compound Name: Granulosin

Cat. No.: B1250205

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of laboratory reagents is paramount. This guide provides essential safety and

logistical information for the handling of Granulosin, a recombinant protein with antimicrobial

and cytolytic properties. The following procedures are based on standard laboratory practices

for handling non-hazardous biological materials, as a specific Safety Data Sheet (SDS) for

Granulosin protein was not identified in the available resources. It is crucial to always consult

your institution's specific safety protocols and guidelines before commencing any work.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against potential

laboratory hazards. When handling Granulosin in its lyophilized powder form or as a

reconstituted solution, the following PPE is recommended.
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PPE Category Recommended Equipment Rationale

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from splashes of

the reconstituted solution or

accidental contact with the

lyophilized powder.

Hand Protection Nitrile or latex gloves

Prevents direct skin contact

with the substance. It is

advisable to change gloves

frequently, especially if they

become contaminated.

Body Protection Laboratory coat

Protects skin and personal

clothing from potential

contamination.

Respiratory
Generally not required under

normal handling conditions

Handling the lyophilized

powder in a manner that

generates dust should be

avoided. If dust generation is

unavoidable, a dust mask or

respirator may be necessary.

Operational Plan for Handling Granulosin
Adherence to a standardized operational plan minimizes the risk of contamination and ensures

the integrity of the product. The following workflow outlines the key steps for safely handling

Granulosin from receipt to storage.
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Receiving and Initial Storage

Reconstitution Procedure

Use and Subsequent Storage

Receive Granulosin Shipment

Inspect Vial for Damage

Store Lyophilized Protein at -20°C to -80°C

Equilibrate Vial to Room Temperature

Briefly Centrifuge Vial

Reconstitute in Sterile Buffer

Gently Mix by Pipetting

Use Reconstituted Solution in Experiments

Store at 2-8°C for Short-Term Use Aliquot and Store at -20°C to -80°C for Long-Term Use

Avoid Repeated Freeze-Thaw Cycles
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Step-by-Step Handling Protocol
Receiving and Initial Storage:

Upon receipt, inspect the vial for any signs of damage that may have occurred during

shipment.

Lyophilized Granulosin should be stored at -20°C to -80°C.[1][2][3]

Reconstitution:

Before opening, allow the vial of lyophilized Granulosin to equilibrate to room temperature

for a few minutes.

Briefly centrifuge the vial to ensure that all the powder is collected at the bottom.[1]

Reconstitute the protein using a sterile buffer as recommended by the supplier. It is often

recommended to reconstitute in sterile 18MΩ-cm H2O to a concentration not less than 100

µg/ml.[1][2][3]

Gently mix the solution by pipetting up and down. Avoid vigorous shaking or vortexing, which

can denature the protein.

Use and Subsequent Storage:

Once reconstituted, the Granulosin solution can be used in your experiments.

For short-term storage, the reconstituted solution should be kept at 2-8°C for up to one

week.[1][2][3]

For long-term storage, it is advisable to aliquot the solution into smaller, single-use volumes

and store them at -20°C to -80°C.[1][2][3]

It is critical to avoid repeated freeze-thaw cycles as this can degrade the protein and reduce

its activity.[1][2][3] For long-term storage, the addition of a carrier protein (e.g., 0.1% HSA or

BSA) is sometimes recommended.[1][2][3]

Disposal Plan
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Proper disposal of laboratory waste is essential to maintain a safe working environment.

Unused Granulosin: Unused quantities of Granulosin should be disposed of in accordance

with local, state, and federal regulations for non-hazardous biological materials.

Contaminated Materials: All materials that have come into contact with Granulosin, such as

pipette tips, tubes, and gloves, should be disposed of in designated biohazard waste

containers.

Liquid Waste: Liquid waste containing Granulosin should be decontaminated, typically with

a 10% bleach solution or another approved disinfectant, before being discarded down the

drain, in accordance with institutional guidelines.

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.

Skin Contact: If the lyophilized powder or reconstituted solution comes into contact with your

skin, wash the affected area thoroughly with soap and water. Remove any contaminated

clothing.

Eye Contact: In case of eye contact, immediately flush the eyes with copious amounts of

water for at least 15 minutes, holding the eyelids open. Seek medical attention.

Inhalation: If the lyophilized powder is inhaled, move to an area with fresh air. If you

experience any respiratory discomfort, seek medical attention.

Spill Cleanup: For a small spill, decontaminate the area with a 10% bleach solution or

another appropriate disinfectant. Absorb the spill with an inert material and dispose of it as

biohazardous waste. For larger spills, evacuate the area and follow your institution's

emergency spill response protocol.

By adhering to these safety and handling guidelines, researchers can work with Granulosin
effectively while minimizing potential risks. Always prioritize safety and consult your institution's

specific protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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